Cas no 731002-48-5 (3-hydroxy-2-(trifluoromethyl)benzonitrile)
731002-48-5 structure
Product Name:3-hydroxy-2-(trifluoromethyl)benzonitrile
CAS No:731002-48-5
MF:C8H4F3NO
MW:187.118672370911
MDL:MFCD16999206
CID:2851436
PubChem ID:70263213
Update Time:2025-04-21
3-hydroxy-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-2-(trifluoromethyl)benzonitrile
- 3-Hydroxy-3-(trifluoromethyl)benzonitrile
- MFCD16999206
- 731002-48-5
- CS-0455338
- MB30184
- SCHEMBL8047260
- 899-390-0
-
- MDL: MFCD16999206
- Inchi: 1S/C8H4F3NO/c9-8(10,11)7-5(4-12)2-1-3-6(7)13/h1-3,13H
- InChI Key: NTQLCGYMBLEEIZ-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=CC=CC=1O)(F)F
Computed Properties
- Exact Mass: 187.02449824g/mol
- Monoisotopic Mass: 187.02449824g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 44Ų
3-hydroxy-2-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003451-250mg |
3-Hydroxy-2-(trifluoromethyl)benzonitrile |
731002-48-5 | 97% | 250mg |
$504.00 | 2023-09-01 | |
| Alichem | A014003451-500mg |
3-Hydroxy-2-(trifluoromethyl)benzonitrile |
731002-48-5 | 97% | 500mg |
$782.40 | 2023-09-01 | |
| Alichem | A014003451-1g |
3-Hydroxy-2-(trifluoromethyl)benzonitrile |
731002-48-5 | 97% | 1g |
$1549.60 | 2023-09-01 | |
| abcr | AB555730-1 g |
3-Hydroxy-3-(trifluoromethyl)benzonitrile; . |
731002-48-5 | 1g |
€283.50 | 2022-07-28 | ||
| abcr | AB555730-5 g |
3-Hydroxy-3-(trifluoromethyl)benzonitrile; . |
731002-48-5 | 5g |
€800.30 | 2022-07-28 | ||
| eNovation Chemicals LLC | Y1260414-1g |
3-Hydroxy-2-(trifluoromethyl)benzonitrile |
731002-48-5 | 95% | 1g |
$680 | 2024-06-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB1150224-1G |
3-hydroxy-2-(trifluoromethyl)benzonitrile |
731002-48-5 | 95% | 1g |
¥ 1,161.00 | 2023-04-05 | |
| abcr | AB555730-100mg |
3-Hydroxy-3-(trifluoromethyl)benzonitrile; . |
731002-48-5 | 100mg |
€338.50 | 2025-04-16 | ||
| abcr | AB555730-250mg |
3-Hydroxy-3-(trifluoromethyl)benzonitrile; . |
731002-48-5 | 250mg |
€451.60 | 2025-04-16 | ||
| abcr | AB555730-1g |
3-Hydroxy-3-(trifluoromethyl)benzonitrile; . |
731002-48-5 | 1g |
€661.00 | 2025-04-16 |
3-hydroxy-2-(trifluoromethyl)benzonitrile Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
731002-48-5 (3-hydroxy-2-(trifluoromethyl)benzonitrile) Related Products
- 320-42-3(4-Hydroxy-2-(trifluoromethyl)benzonitrile)
- 1261483-61-7(3-Cyano-2-(difluoromethyl)phenol)
- 1804890-79-6(2,6-Bis(trifluoromethyl)-4-hydroxybenzonitrile)
- 1214385-02-0(3-methoxy-2-(trifluoromethyl)benzonitrile)
- 1805471-81-1(3,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile)
- 1805519-30-5(2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile)
- 1807116-20-6(3,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile)
- 731002-49-6(5-Hydroxy-2-(trifluoromethyl)benzonitrile)
- 124811-71-8(4-Hydroxy-3-(trifluoromethyl)benzonitrile)
- 731002-50-9(3-hydroxy-4-(trifluoromethyl)benzonitrile)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent